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Compound of Interest

Compound Name: Scandium-49

CAS No.: 14391-97-0

Cat. No.: B1217030

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the historical discovery of the

Scandium-49 (⁴⁹Sc) isotope. The discovery, a significant contribution to nuclear physics, was

first detailed in a 1940 publication in the scientific journal Physical Review by H. Walke. This

document synthesizes the key findings of that seminal work, presenting the experimental

methodologies, quantitative data, and the logical framework that led to the identification of this

radioactive isotope.

Quantitative Data Summary
The initial characterization of Scandium-49 involved determining its fundamental radioactive

properties. The following table summarizes the quantitative data as reported in the foundational

1940 study.
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Property Reported Value (1940)

Half-life 57.5 ± 0.5 minutes

Maximum Beta-ray Energy ~2.0 MeV

Associated Gamma-ray Energy ~1.6 MeV

Experimental Protocols
The discovery of Scandium-49 was the result of a series of meticulously designed nuclear

physics experiments. The core of the methodology involved the bombardment of a titanium

target with fast neutrons and the subsequent identification and characterization of the resulting

radioactive species.

Production of Scandium-49
The production of Scandium-49 was achieved through the (n,p) nuclear reaction on titanium.

Target Material: A sample of titanium dioxide (TiO₂) was utilized as the target.

Irradiation Source: The titanium target was irradiated with fast neutrons. These neutrons

were generated using a cyclotron by bombarding a beryllium target with deuterons.

Nuclear Reaction: The primary nuclear reaction leading to the formation of Scandium-49
was the capture of a fast neutron by a Titanium-49 (⁴⁹Ti) nucleus, followed by the emission of

a proton (p). The reaction can be represented as: ⁴⁹Ti + n → ⁴⁹Sc + p

Radiochemical Separation
Following irradiation, a crucial step was the chemical separation of the newly formed

radioactive scandium from the bulk titanium target. This was essential to isolate the activity of

the new isotope for accurate measurement.

The irradiated titanium dioxide was fused with potassium bisulfate (KHSO₄).

The fused mass was then dissolved in a dilute acid solution.
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A small quantity of scandium salt was added to the solution to act as a carrier for the

radioactive scandium isotopes.

The scandium was then precipitated from the solution as scandium hydroxide (Sc(OH)₃) by

the addition of an excess of ammonium hydroxide (NH₄OH). This step effectively separated

the scandium from the titanium, which remained in solution.

The scandium hydroxide precipitate was then filtered, washed, and prepared for activity

measurements.

Detection and Characterization
The radioactive properties of the isolated scandium sample were then measured to identify the

new isotope.

Beta-ray Detection: The energy of the beta particles emitted from the decay of Scandium-49
was measured using an absorption method, with aluminum absorbers of varying thickness

placed between the sample and a Geiger-Müller counter.

Gamma-ray Detection: The presence and energy of gamma radiation were also investigated

using absorption measurements with lead absorbers.

Half-life Measurement: The decay of the radioactive sample was monitored over time by

measuring the activity at regular intervals using a Geiger-Müller counter. The half-life was

then determined from the exponential decay curve.

Visualizing the Discovery Workflow
The logical flow of the experimental process, from target irradiation to the characterization of

the new isotope, can be visualized as a clear workflow.
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Caption: Experimental workflow for the discovery of Scandium-49.

The decay of Scandium-49 to a stable isotope of titanium is a key aspect of its identity.
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Caption: Decay pathway of Scandium-49.

This guide provides a concise yet comprehensive overview of the foundational discovery of

Scandium-49. The methodologies employed, though characteristic of the instrumentation

available in 1940, laid the groundwork for future studies of this and other radioactive isotopes.

For contemporary applications in research and medicine, these historical protocols have been

succeeded by more advanced production and detection techniques. However, understanding

the original discovery process offers valuable insight into the progression of nuclear science.

To cite this document: BenchChem. [Unveiling Scandium-49: A Technical Guide to its Historic
Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217030/docs#unveiling-scandium-49-a-technical-
guide-to-its-historic-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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